Cas no 933744-95-7 (1,2-benzoxazole-5-carboxylic acid)

• Product Name: 1,2-benzoxazole-5-carboxylic acid
• CAS No: 933744-95-7
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD13190362
• CID: 2085374
• PubChem ID: 21657578
• Update Time: 2025-11-06

1,2-benzoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-5-carboxylic Acid
• 1,2-benzoxazole-5-carboxylic acid
• SCHEMBL15660345
• CS-0058125
• EN300-247051
• DB-115962
• 933744-95-7
• 884-116-4
• PUODCXVXSZEMHS-UHFFFAOYSA-N
• PS-17746
• P20499
• AB70277
• BENZO[D]ISOXAZOLE-5-CARBOXYLICACID
• BENZO[D]ISOXAZOLE-5-CARBOXYLIC ACID

• MDL： MFCD13190362
• Inchi： 1S/C8H5NO3/c10-8(11)5-1-2-7-6(3-5)4-9-12-7/h1-4H,(H,10,11)
• InChI Key： PUODCXVXSZEMHS-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=CC=2C=N1

Computed Properties

• Exact Mass: 163.026943022g/mol
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 1,2-benzoxazole-5-carboxylic acid

1,2-Benzoxazole-5-Carboxylic Acid: A Comprehensive Overview

1,2-Benzoxazole-5-carboxylic acid (CAS No. 933744-95-7) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as benzoxazole-5-carboxylic acid, is characterized by its unique structure, which combines a benzoxazole ring system with a carboxylic acid functional group. The benzoxazole moiety, a fused bicyclic structure consisting of a benzene ring and an oxazole ring, imparts unique electronic and structural properties to the molecule. The carboxylic acid group further enhances its reactivity and functional versatility.

The synthesis of 1,2-benzoxazole-5-carboxylic acid has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have led to more efficient and environmentally friendly routes for synthesizing this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such innovations not only enhance the scalability of production but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of benzoxazole-5-carboxylic acid is in the field of materials science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable metal complexes has made it a valuable precursor for synthesizing coordination polymers and metal-organic frameworks (MOFs). Recent studies have demonstrated that incorporating 1,2-benzoxazole-5-carboxylic acid into MOFs can enhance their gas adsorption capabilities, making them promising candidates for applications in gas storage and separation technologies.

In the pharmaceutical industry, benzoxazole-5-carboxylic acid has gained attention as a potential building block for drug development. Its structural features make it an ideal candidate for designing bioactive molecules with specific pharmacological properties. For example, researchers have explored its use in creating anti-inflammatory agents and antioxidants by leveraging its ability to undergo various chemical modifications. These findings underscore the compound's potential as a versatile scaffold for drug discovery.

The electronic properties of 1,2-benzoxazole-5-carboxylic acid also make it a valuable component in optoelectronic materials. Recent studies have highlighted its application in organic light-emitting diodes (OLEDs) and photovoltaic devices. By incorporating this compound into OLED structures, scientists have achieved improved device efficiency and stability. Such advancements are driven by the compound's ability to facilitate efficient charge transport and emission characteristics.

From an environmental perspective, understanding the behavior of benzoxazole-5-carboxylic acid in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradability and toxicity profiles under various environmental conditions. These studies aim to provide insights into safe handling practices and potential mitigation strategies should the compound be released into the environment.

In conclusion, 1,2-benzoxazole-5-carboxylic acid (CAS No. 933744-95-7) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science applications, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical landscape is expected to grow further.